Cas no 1213072-05-9 ((2R)-2-AMINO-2-(2-BROMO-4-FLUOROPHENYL)ETHAN-1-OL)

• Product Name: (2R)-2-AMINO-2-(2-BROMO-4-FLUOROPHENYL)ETHAN-1-OL
• CAS No: 1213072-05-9
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 5595012
• PubChem ID: 66514927
• Update Time: 2025-11-05

(2R)-2-AMINO-2-(2-BROMO-4-FLUOROPHENYL)ETHAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(2-BROMO-4-FLUOROPHENYL)ETHAN-1-OL
• (2R)-2-amino-2-(2-bromo-4-fluorophenyl)ethanol
• (r)-2-Amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol
• Benzeneethanol, β-amino-2-bromo-4-fluoro-, (βR)-
• CS-0353054
• 1213072-05-9
• AKOS015929440
• AT10637
• EN300-1910535

• Inchi： 1S/C8H9BrFNO/c9-7-3-5(10)1-2-6(7)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m0/s1
• InChI Key： LKWDLMLGGNIHLA-QMMMGPOBSA-N
• SMILES： C(O)[C@H](N)C1=CC=C(F)C=C1Br

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.619±0.06 g/cm3(Predicted)
• Boiling Point: 345.1±37.0 °C(Predicted)
• pka: 12.31±0.10(Predicted)

Additional information on (2R)-2-AMINO-2-(2-BROMO-4-FLUOROPHENYL)ETHAN-1-OL

(2R)-2-Amino-2-(2-Bromo-4-Fluorophenyl)ethan-1-ol: A Comprehensive Overview

(2R)-2-Amino-2-(2-Bromo-4-Fluorophenyl)ethan-1-ol, also known by its CAS number 1213072-05-9, is a complex organic compound with a unique structure that combines several functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The molecule consists of a chiral center at the second carbon atom, which is attached to an amino group, a hydroxyl group, and a substituted phenyl ring containing bromine and fluorine atoms. This combination of functional groups makes it a valuable building block in the synthesis of various bioactive compounds.

The phenyl ring in (2R)-configuration is substituted with bromine at the 2-position and fluorine at the 4-position, which introduces electron-withdrawing effects that influence the compound's reactivity and stability. These substituents also play a crucial role in modulating the electronic properties of the molecule, making it suitable for various chemical transformations. Recent studies have highlighted the importance of such halogenated aromatic compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of this compound is its chirality, which is critical in determining its biological activity. The (R)-configuration at the second carbon atom ensures that the molecule interacts selectively with biological targets, such as enzymes or receptors, which often exhibit high stereoselectivity. This property has made it a valuable intermediate in the synthesis of enantiomerically pure drugs, where stereochemistry plays a pivotal role in efficacy and safety.

In terms of synthesis, (2R)-configuration compounds are typically obtained through asymmetric catalysis or resolution techniques. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable methods for producing this compound with high enantiomeric excess. For instance, researchers have employed chiral catalysts such as proline derivatives or metal complexes to achieve selective formation of the (R)-enantiomer during key steps of the synthesis.

The hydroxyl group present on the ethan-1-ol moiety adds another layer of functionality to this compound. It can participate in hydrogen bonding interactions, which are essential for stabilizing molecular structures in both synthetic and biological environments. Additionally, this group can undergo various chemical modifications, such as oxidation or protection/deprotection reactions, to tailor the compound's properties for specific applications.

Recent studies have explored the use of (2R)-configuration compounds as intermediates in the synthesis of bioactive molecules targeting diseases such as cancer and neurodegenerative disorders. For example, researchers have utilized this compound as a precursor for constructing complex scaffolds that mimic natural product structures with potent biological activities.

In conclusion, (2R)-configuration compounds like (2R)-2-amino-2-(2-bromo-4-fluorophenyl)ethan-1-ol represent a fascinating class of molecules with diverse applications across multiple disciplines. Their unique combination of functional groups and stereochemical properties makes them invaluable tools for advancing chemical research and drug development.